1-(4-fluoro-1H-pyrazol-1-yl)cyclopropanecarbonitrile

• CAS No.: 1469287-02-2
• Molecular Formula: C7H6FN3
• Molecular Weight: 151.14 g/mol
• IUPAC Name: 1-(4-fluoropyrazol-1-yl)cyclopropane-1-carbonitrile
• InChI: InChI=1S/C7H6FN3/c8-6-3-10-11(4-6)7(5-9)1-2-7/h3-4H,1-2H2
• InChI Key: JAJSKOXDZAURFK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C#N)N2C=C(C=N2)F

Description

1-(4-fluoro-1H-pyrazol-1-yl)cyclopropanecarbonitrile is a useful research compound. Its molecular formula is C7H6FN3 and its molecular weight is 151.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (1.26 g, 52.75 mmol, 60% oil dispersion) was washed with petroleum ether under a nitrogen atmosphere. The supernatant was removed after the solids settled. Then a solution of 2-(4-fluoro-1H-pyrazol-1-yl)acetonitrile (1.1 g, 8.79 mmol) and 1,2-dibromoethane (2.28 mL, 26.37 mmol) in dimethylsulfoxide (90 mL) was added at 0° C. over a period of 40 min. The reaction mixture was stirred at room temperature for 6 h. A saturated aqueous solution of ammonium chloride was added and the mixture was extracted with diethyl ether. The organic layer was washed with brine, dried over sodium sulfate, filtered and concentrated under reduced pressure. The crude material was purified via column chromatography (100-200 mesh silica gel, 5-12% ethyl acetate in petroleum ether) to afford 1-(4-fluoro-1H-pyrazol-1-yl)cyclopropanecarbonitrile (300 mg).